Cas no 1505201-95-5 (2-(quinolin-4-yl)butanoic acid)

2-(Quinolin-4-yl)butanoic acid is a quinoline-derived carboxylic acid with potential applications in medicinal chemistry and organic synthesis. Its structure combines a quinoline scaffold with a butanoic acid side chain, offering versatility as a building block for pharmaceuticals, ligands, or intermediates in heterocyclic chemistry. The quinoline moiety provides a rigid aromatic framework, while the carboxylic acid group enables further functionalization through esterification, amidation, or metal coordination. This compound may exhibit utility in the development of bioactive molecules, given the prevalence of quinoline derivatives in antimicrobial, anticancer, and anti-inflammatory agents. Its synthetic accessibility and modifiable functional groups make it a valuable candidate for research in drug discovery and material science.
2-(quinolin-4-yl)butanoic acid structure
1505201-95-5 structure
Product Name:2-(quinolin-4-yl)butanoic acid
CAS No:1505201-95-5
MF:C13H13NO2
MW:215.247823476791
CID:5802606
PubChem ID:165489626
Update Time:2025-11-02

2-(quinolin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(quinolin-4-yl)butanoic acid
    • EN300-1138749
    • 1505201-95-5
    • Inchi: 1S/C13H13NO2/c1-2-9(13(15)16)10-7-8-14-12-6-4-3-5-11(10)12/h3-9H,2H2,1H3,(H,15,16)
    • InChI Key: ZFJMQPBOVVPOFZ-UHFFFAOYSA-N
    • SMILES: OC(C(CC)C1C=CN=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 215.094628657g/mol
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2Ų

2-(quinolin-4-yl)butanoic acid Pricemore >>

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